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Get Quote

Introduction: Unveiling Tetraethylphosphonium
lodide

Tetraethylphosphonium iodide, a quaternary phosphonium salt, is a compound of significant

interest in various chemical and pharmaceutical domains. Its molecular structure, featuring a
central phosphorus atom bonded to four ethyl groups with an iodide counter-ion, imparts
unique properties that make it a valuable tool in organic synthesis and materials science. This
guide provides an in-depth exploration of the physical, chemical, and spectroscopic properties
of tetraethylphosphonium iodide, alongside practical experimental protocols and safety
considerations. Understanding these fundamental characteristics is paramount for its effective
and safe utilization in research and development, particularly in the synthesis of novel
therapeutic agents.

Molecular and Structural Characteristics
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Tetraethylphosphonium iodide is an ionic compound with the chemical formula C8H20IP.
The positively charged tetraethylphosphonium cation features a phosphorus atom at its core,
covalently bonded to four ethyl substituents in a tetrahedral geometry. This arrangement results
in a stable cationic species with a delocalized positive charge. The iodide anion serves as the
counter-ion, balancing the charge of the phosphonium cation.

Key Identifiers

Identifier Value

CAS Number 4317-06-0[1]
Molecular Formula C8H20IP[1]
Molecular Weight 274.12 g/mol [1]

graph "Molecular Structure of Tetraethylphosphonium Iodide" {
layout=neato;

node [shape=plaintext, fontcolor="#202124"];

edge [color="#5F6368"];

// Central Phosphorus Atom
P [label="P+", pos="0,0!", fontsize=16, fontcolor="#EA4335"];

// Ethyl Groups

Cl [label="CH2", pos="-1.5,1.5!"];
C2 [label="CH3", pos="-2.5,2.5!"];
C3 [label="CH2", pos="1.5,1.5!"];
C4 [label="CH3", pos="2.5,2.5!"];
C5 [label="CH2", pos="-1.5,-1.5!"];
C6 [label="CH3", pos="-2.5,-2.5!"];
C7 [label="CH2", pos="1.5,-1.5!"];
C8 [label="CH3", pos="2.5,-2.5!"];
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// Iodide Ion
I [label="I-", pos="3,0!", fontsize=16, fontcolor="#4285F4"];

// Bonds
P -- C1;
Cl -- C2;
P -- (C3;
C3 -- C4;
P -- C5;
C5 -- Co;
P -- C7;
C7 -- C8;
}

Caption: 2D representation of the ionic structure of tetraethylphosphonium iodide.

Physical Properties

The physical characteristics of tetraethylphosphonium iodide are crucial for its handling,
storage, and application in various experimental setups.

Property Value Source(s)
White to off-white crystalline

Appearance , (2]
solid

Melting Point 270-278 °C [1]

Soluble in polar solvents like
Solubility ethanol, methanol, and DMSO; [2]

sparingly soluble in water.

Density No specific data available.
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Chemical Properties and Reactivity

Tetraethylphosphonium iodide exhibits reactivity characteristic of quaternary phosphonium
salts. The iodide anion is a good leaving group and can also act as a nucleophile in certain
reactions.

Thermal Stability: While specific differential scanning calorimetry data for
tetraethylphosphonium iodide is not readily available, phosphonium salts, in general, exhibit
moderate to high thermal stability. Decomposition temperatures are influenced by the nature of
the counter-ion and the organic substituents on the phosphorus atom.

Reactivity:
» Nucleophilic Substitution: The iodide ion can be displaced by other nucleophiles.

o Phase-Transfer Catalysis: Like other quaternary ammonium and phosphonium salts,
tetraethylphosphonium iodide can function as a phase-transfer catalyst, facilitating
reactions between reactants in immiscible phases. This is particularly useful in organic
synthesis.

o Wittig Reaction Precursor: Although less common than its triphenylphosphine counterparts,
in principle, a phosphonium ylide could be generated from tetraethylphosphonium iodide
for use in Wittig-type reactions to form alkenes.

Spectroscopic Analysis

Spectroscopic data is essential for the identification and characterization of
tetraethylphosphonium iodide. While a comprehensive public database of its spectra is not
readily available, the expected spectral features can be inferred from the known properties of
its constituent ions and related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum is expected to show two main signals corresponding to
the methyl (CHs) and methylene (CHz) protons of the ethyl groups. These signals would
likely appear as a triplet and a quartet, respectively, due to spin-spin coupling.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1585495/docs?utm_src=pdf-body#tetraethylphosphonium-iodide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1585495/docs?utm_src=pdf-body#tetraethylphosphonium-iodide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1585495/docs?utm_src=pdf-body#tetraethylphosphonium-iodide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1585495/docs?utm_src=pdf-body#tetraethylphosphonium-iodide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1585495/docs?utm_src=pdf-body#tetraethylphosphonium-iodide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 13C NMR: The carbon NMR spectrum should exhibit two distinct signals for the methyl and
methylene carbons of the ethyl groups.

e 3P NMR: The phosphorus-31 NMR spectrum is anticipated to show a single resonance,
characteristic of the tetraalkylphosphonium cation. The chemical shift would provide
information about the electronic environment of the phosphorus nucleus.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands
corresponding to the C-H stretching and bending vibrations of the ethyl groups. The P-C bond
vibrations would also be present in the fingerprint region.

Synthesis of Tetraethylphosphonium lodide

The most common method for the synthesis of tetraethylphosphonium iodide is the
quaternization of a tertiary phosphine with an alkyl halide. Specifically, it can be prepared by
the reaction of triethylphosphine with ethyl iodide.

Triethylphosphine o
(C2H5)3P Quaternization
Ethyl lodide
C2H5I

Click to download full resolution via product page

Tetraethylphosphonium lodide
[(C2H5)4P]+I-

Caption: Reaction scheme for the synthesis of tetraethylphosphonium iodide.

Experimental Protocol: Synthesis

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve triethylphosphine in a suitable anhydrous solvent (e.g., acetonitrile or
toluene) under an inert atmosphere (e.g., nitrogen or argon).

» Addition of Alkyl Halide: Slowly add a stoichiometric amount of ethyl iodide to the stirred
solution at room temperature.
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o Reaction: The reaction mixture is typically stirred at room temperature or gently heated to
reflux for several hours to ensure complete reaction. The progress of the reaction can be
monitored by techniques such as 3P NMR spectroscopy.

« |solation of Product: Upon completion, the product often precipitates out of the solution,
especially if a non-polar solvent is used. The solid product can be collected by filtration. If the
product remains in solution, the solvent can be removed under reduced pressure.

 Purification: The crude product can be purified by recrystallization from an appropriate
solvent system (e.g., ethanol/ether) to yield the pure tetraethylphosphonium iodide.

Safety and Handling

Tetraethylphosphonium iodide is classified as an irritant. It is important to handle this
compound with appropriate personal protective equipment (PPE) in a well-ventilated area or a
fume hood.

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements:

e P264: Wash hands thoroughly after handling.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.
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Applications in Research and Development

Quaternary phosphonium salts, including tetraethylphosphonium iodide, have a range of
applications in scientific research and industrial processes.

o Phase-Transfer Catalysis: They are effective catalysts for reactions involving two immiscible
phases, enhancing reaction rates and product yields in various organic transformations.

¢ Organic Synthesis: These salts can serve as precursors to phosphonium ylides for the Wittig
reaction, a fundamental method for the synthesis of alkenes which are important
intermediates in the production of pharmaceuticals and other fine chemicals.[2]

« lonic Liquids: Due to their salt-like nature and often low melting points, some phosphonium
salts are investigated as ionic liquids, which are considered "green” solvents and electrolytes
in various applications.

o Materials Science: The unique properties of phosphonium salts make them useful in the
development of advanced materials, such as polymers and nanomaterials.

Conclusion

Tetraethylphosphonium iodide is a versatile quaternary phosphonium salt with a well-defined
set of physical and chemical properties. Its utility in organic synthesis, particularly as a phase-
transfer catalyst and potential Wittig reagent precursor, makes it a valuable compound for
researchers in both academic and industrial settings, including those in drug development. A
thorough understanding of its synthesis, reactivity, and handling procedures, as outlined in this
guide, is essential for its effective and safe application in the laboratory. Further research into
its specific catalytic activities and the full characterization of its spectral properties will
undoubtedly expand its utility in the field of chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1585495/docs#tetraethylphosphonium-iodide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1585495/docs#tetraethylphosphonium-iodide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1585495/docs#tetraethylphosphonium-iodide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1585495?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

